Cas no 898444-54-7 (N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide)

• Product Name: N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide
• CAS No: 898444-54-7
• MF: C₂₃H₂₈FN₃O₄S
• MW: 461.549528121948
• CID: 6175627
• PubChem ID: 18574278
• Update Time: 2025-10-18

N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide
• AKOS024660885
• F2571-0025
• N1-(4-fluorophenethyl)-N2-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• N-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-N'-[2-(4-fluorophenyl)ethyl]ethanediamide
• 898444-54-7
• N-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N'-[2-(4-fluorophenyl)ethyl]oxamide

• Inchi： 1S/C23H28FN3O4S/c24-19-11-9-18(10-12-19)13-15-25-22(28)23(29)26-16-14-20-6-4-5-17-27(20)32(30,31)21-7-2-1-3-8-21/h1-3,7-12,20H,4-6,13-17H2,(H,25,28)(H,26,29)
• InChI Key： YKNYDQVUZFLSFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CCNC(C(NCCC1C=CC(=CC=1)F)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 461.17845572g/mol
• Monoisotopic Mass: 461.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Additional information on N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide

Comprehensive Overview of N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide (CAS No. 898444-54-7)

The compound N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide, identified by its CAS No. 898444-54-7, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a benzenesulfonyl group, a piperidine ring, and a 4-fluorophenyl moiety, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its unique ethanediamide backbone, which may contribute to its binding affinity and selectivity in biological systems.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide has emerged as a candidate for studying protein-protein interactions and enzyme modulation. Its structural features align with current trends in AI-driven drug design, where computational models predict molecular behavior to accelerate discovery. This compound’s sulfonamide and fluorophenyl groups are frequently explored in kinase inhibitors and GPCR-targeted drugs, areas of high interest in oncology and neurology.

The synthesis of CAS No. 898444-54-7 involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in peer-reviewed literature. Its piperidine-ethyl linker enhances solubility and bioavailability, addressing common challenges in drug formulation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability, ensuring reproducibility in research applications.

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Environmental and regulatory considerations are also paramount. While N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-2-(4-fluorophenyl)ethylethanediamide is not classified as hazardous, its handling requires standard laboratory precautions. Researchers emphasize green chemistry principles to minimize waste during synthesis, resonating with global sustainability goals. This dual focus on innovation and safety positions the compound as a responsible choice for academic and industrial labs.

In conclusion, CAS No. 898444-54-7 represents a convergence of structural complexity and therapeutic potential. Its relevance to high-throughput screening and fragment-based drug design underscores its value in contemporary science. As the pharmaceutical landscape evolves, compounds like this will remain at the forefront of personalized medicine and biomarker development, answering pressing questions in human health.